Cas no 32745-69-0 (3-(4-tert-butylphenyl)-1,1-dimethylurea)

• Product name: 3-(4-tert-butylphenyl)-1,1-dimethylurea
• CAS No: 32745-69-0
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 1453206
• PubChem ID: 94440

3-(4-tert-butylphenyl)-1,1-dimethylurea Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylphenyl)-1,1-dimethylurea
• N'-[4-(tert-butyl)phenyl]-N,N-dimethylurea
• urea, N'-[4-(1,1-dimethylethyl)phenyl]-N,N-dimethyl-
• HMS1667P04
• CCG-44449
• SR-01000634283-1
• 32745-69-0
• 1-(4-tert-butylphenyl)-3,3-dimethylurea
• DTXSID20186416
• AKOS002948267
• SCHEMBL9722104
• 1,1-dimethyl-3-(4-tert-butylphenyl)urea

• Inchi： InChI=1S/C13H20N2O/c1-13(2,3)10-6-8-11(9-7-10)14-12(16)15(4)5/h6-9H,1-5H3,(H,14,16)
• InChI Key： HISRRIPMKSWSQV-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)NC(=O)N(C)C

Computed Properties

• Exact Mass: 220.1577
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas